Cas no 16354-47-5 (Benz[a]anthracene,7-methoxy-12-methyl-)

• Product Name: Benz[a]anthracene,7-methoxy-12-methyl-
• CAS No: 16354-47-5
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 173725
• PubChem ID: 85371
• Update Time: 2025-04-19

Benz[a]anthracene,7-methoxy-12-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,7-methoxy-12-methyl-
• 7-Methoxy-12-methylbenz[a]anthracene
• 7-methoxy-12-methyltetraphene
• DTXSID00936835
• 16354-47-5
• BRN 3098417
• 7-Methoxy-12-methylbenz(a)anthracene
• 7-methoxy-12-methylbenzo[a]anthracene
• Benz(a)anthracene, 7-methoxy-12-methyl-
• 7-Methoxy-12-methylbenzo[b]phenanthrene

• Inchi： 1S/C20H16O/c1-13-15-8-5-6-10-17(15)20(21-2)18-12-11-14-7-3-4-9-16(14)19(13)18/h3-12H,1-2H3
• InChI Key： NYOGCOVCKPOSCX-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 6

Experimental Properties

• Density: 1.0523 (rough estimate)
• Boiling Point: 375.4°C (rough estimate)
• Flash Point: 198.7°C
• Refractive Index: 1.6700 (estimate)
• PSA: 9.23